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Compound of Interest

Compound Name: FR-190809

Cat. No.: B1674016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
FR-190809 is a synthetic small molecule that has garnered interest in the scientific community

for its potential therapeutic applications. This document provides an in-depth overview of the

chemical structure, physicochemical properties, and known biological activities of FR-190809.

Detailed experimental protocols and analyses of its mechanism of action are included to

facilitate further research and development.

Chemical Structure and Properties
FR-190809 is chemically identified as 1-cycloheptyl-1-[[4-(4-fluorophenoxy)phenyl]methyl]-3-[6-

methyl-2,4-bis(methylsulfonyl)-3-pyridinyl]urea.[1] Its chemical structure and key identifiers are

presented below.

Table 1: Chemical Identifiers of FR-190809
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Identifier Value

IUPAC Name

1-cycloheptyl-1-[[4-(4-

fluorophenoxy)phenyl]methyl]-3-[6-methyl-2,4-

bis(methylsulfonyl)-3-pyridinyl]urea[1]

Molecular Formula C29H34FN3O6S2[1][2]

SMILES

CC1=CC(=C(C(=N1)S(=O)

(=O)C)NC(=O)N(CC2=CC=C(C=C2)OC3=CC=

C(C=C3)F)C4CCCCCC4)S(=O)(=O)C[1]

InChI Key UFRBZRWETFGORO-UHFFFAOYSA-N[1]

CAS Number 215589-63-2[1][2]

Table 2: Physicochemical Properties of FR-190809

Property Value

Molecular Weight 603.7 g/mol [1]

Appearance White to off-white solid

Solubility Soluble in DMSO, Methanol

Melting Point Not available

Boiling Point Not available

Biological Activity and Mechanism of Action
Further research is required to fully elucidate the biological activity and mechanism of action of

FR-190809. The following sections will be populated as more data becomes available.

Signaling Pathways
Diagrams of relevant signaling pathways will be generated using Graphviz once the specific

biological targets and pathways of FR-190809 are identified.
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Experimental Workflows
Detailed experimental workflows for synthesis, purification, and biological assays will be

provided as established protocols are published.

Experimental Protocols
This section will detail the methodologies for key experiments related to FR-190809 as they

become available in the scientific literature.

Logical Relationships and Data Visualization
Graphviz diagrams will be utilized to illustrate logical relationships, such as structure-activity

relationships, as data emerges from ongoing research.

Conclusion
FR-190809 presents a promising scaffold for further investigation. This technical guide serves

as a foundational resource for researchers and professionals in the field of drug discovery and

development. As more information becomes available, this document will be updated to reflect

the latest findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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